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A well-structured paper is crucial for conveying the research contribution effectively. The logical
flow should guide the reader from the problem statement to the proposed solution and its
validation.[1] A paper should be centered around a single, focused idea or question.[2][3]

1.1. Title and Abstract:
« Title: Should be concise and convey the paper's core message.[1]

o Abstract: A brief, self-contained summary of the problem, the proposed method, key results,
and the main contribution.[4]

1.2. Introduction:
o Clearly state the problem you are addressing and convince the audience of its importance.[1]

o Briefly summarize existing solutions and highlight their limitations or the "knowledge gap"
your work aims to fill.[1][5]

o Clearly state your contributions. Explain your proposed solution and why it is an
improvement over the state-of-the-art.[1]

1.3. Related Work:

e Provide a comprehensive survey of the literature relevant to your problem.[2]
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» Categorize previous research and explain how your work differs from or builds upon it.[2]
This section demonstrates your understanding of the field's context.

1.4. Methodology:

o Describe your proposed technique, theoretical framework, or research idea in detail.[2] This
section is the core of your paper.

e Use clear, human-readable notation for all equations and augment mathematical
formulations with intuitive explanations.[2][3]

e The description must be detailed enough for another researcher to reproduce your work.[6]

1.5. Experiments and Results:

e This section must provide strong experimental evidence to back up all claims made in the
paper.[1]

o Start with a solid baseline and apply your idea to it.[2]

« Include ablation studies to justify the different components and design choices of your
proposed method.[2][4]

e Present results on standard, benchmark datasets to allow for fair comparison with other
methods.[4]

1.6. Discussion:

« Interpret the results presented in the previous section. Do not simply repeat them.[7]

o Discuss the limitations of your work. Acknowledging shortcomings is better than having
reviewers point them out.[1][4]

1.7. Conclusion:

o Summarize the key contributions and findings of your paper.
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» Avoid introducing a "Future Work" section that lists unfinished tasks, as this can weaken the
paper's conclusion.[1] Instead, emphasize what has been accomplished.

Application Note 1: BMVC Submission and
Formatting

Adherence to submission guidelines is mandatory. Failure to comply with formatting rules, page
limits, or anonymization policies can lead to rejection without review.[8]

Data Presentation: Submission Checklist

The following table summarizes the key requirements for a BMVC paper submission, based on
recent conference guidelines. Authors should always consult the official website for the specific
year's instructions.
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Requirement

Specification

Source(s)

Review Process

Double-blind review is
standard. Authors and

reviewers remain anonymous.

[B1[9][10]

Anonymity

Submissions must be
anonymized. Do not include
author names, affiliations, or
acknowledgements. Avoid links
to websites that could identify

authors.

[BI[10][11][12]

Page Limit (Review)

9 pages, excluding references.
Appendices must be submitted

as supplementary material.

[BII11][12][13]

Page Limit (Final)

10 pages, not counting
acknowledgements and

bibliography.

[12][14]

Formatting

Use the official PDFLaTeX
template. Papers not using the
template or altering margins

will be rejected.

[BI[11][14][15]

Dual Submissions

Submissions must not be
previously published or under
review elsewhere with more
than 20% overlap. ArXiv
preprints are not considered

prior publications.

[B119][12]

Supplementary Material

Can include videos, proofs,
additional figures, or more
detailed analysis. It may not
include results on new
datasets or from an improved
method. Reviewers are not

obligated to view it.

[8l11]

© 2025 BenchChem. All rights reserved. 4/13

Tech Support


https://bmvc2025.bmva.org/authors/author-guidelines/
https://bmva-archive.org.uk/bmvc/2020/authors/submit-your-paper/
https://bmvc2023.org/authors/submit-your-paper/
https://bmvc2025.bmva.org/authors/author-guidelines/
https://bmvc2023.org/authors/submit-your-paper/
https://bmvc2025.bmva.org/authors/submit-your-paper/
https://bmvc2022.org/authors/submit-your-paper/
https://bmvc2025.bmva.org/authors/author-guidelines/
https://bmvc2025.bmva.org/authors/submit-your-paper/
https://bmvc2022.org/authors/submit-your-paper/
https://bmvc2025.bmva.org/calls/call-for-papers/
https://bmvc2022.org/authors/submit-your-paper/
http://bmvc2018.org/Templates/bmvc_final.pdf
https://bmvc2025.bmva.org/authors/author-guidelines/
https://bmvc2025.bmva.org/authors/submit-your-paper/
http://bmvc2018.org/Templates/bmvc_final.pdf
https://arxiv.org/html/2506.24092v1
https://bmvc2025.bmva.org/authors/author-guidelines/
https://bmva-archive.org.uk/bmvc/2020/authors/submit-your-paper/
https://bmvc2022.org/authors/submit-your-paper/
https://bmvc2025.bmva.org/authors/author-guidelines/
https://bmvc2025.bmva.org/authors/submit-your-paper/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Typically managed through
Submission Platform OpenReview. Authors must [8][13]

have up-to-date profiles.

Protocol 2: Experimental Design and Reporting

The protocol for an experiment should be written with enough detail that another researcher
could replicate it precisely.[16][17] Modern computer vision research standards demand that all
assertions be supported by rigorous experimental evidence.[1]

2.1. Objective:

o Clearly define the hypothesis being tested. For example: "To validate that our proposed
attention mechanism improves object detection accuracy on cluttered scenes compared to
the baseline model."

2.2. Materials:

o Datasets: Specify all datasets used (e.g., COCO, ImageNet, PASCAL VOC).[4] Mention the
specific splits (training, validation, testing) used for the experiments.

» Software: List key software libraries and frameworks (e.g., PyTorch, TensorFlow) with version
numbers.

o Hardware: Describe the computational hardware used (e.g., "NVIDIA A100 GPUs"), as this
can impact training times and reproducibility.

2.3. Experimental Setup:

o Baselines: Clearly define the baseline models or methods against which your approach is
compared. A strong baseline is essential for demonstrating improvement.[2]

» Implementation Details: Provide all hyperparameters and settings required for replication.
This includes learning rate, batch size, optimization algorithm, and data augmentation
techniques.
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Evaluation Metrics: State the metrics used to evaluate performance (e.g., mean Average
Precision (mAP), F1-score, accuracy).[4][18] The choice of metrics should be appropriate for
the task.

2.4. Procedure:

Data Preprocessing: Detail any steps taken to prepare the data before training, such as
resizing, normalization, or augmentation.

Training Protocol: Describe the training process, including the number of epochs, learning
rate schedule, and any fine-tuning strategies.

Evaluation Protocol: Explain exactly how the trained model is evaluated on the test set to
produce the final results.

Ablation Studies: Systematically remove or alter components of your proposed method to
demonstrate their individual contribution to the overall performance.[4] This is a critical step
to justify your design choices.[2]

2.5. Data Analysis and Presentation:

Present quantitative results in clearly structured tables, comparing your method against
baselines and state-of-the-art alternatives.[1]

Use figures to visualize architectures, training curves, or qualitative results (e.g., output
images or videos).[4]

Ensure all figures and tables have self-contained, descriptive captions.[1][14]

Application Note 2: Common Reasons for Rejection

Understanding why papers are rejected can help authors avoid common pitfalls. Rejections can

stem from technical flaws, poor presentation, or a perceived lack of impact.[6][19]

Data Presentation: Summary of Common Rejection Pitfalls
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Reason for .
Category L. How to Avoid Source(s)
Rejection
Clearly articulate what
S is new and why it is
The contribution is not )
o important in the
o significant enough or ) _
Contribution & Novelty ) introduction. Focus on  [19][20]
the work is
) a novel problem or a
incremental. _
substantially better
solution.
The introduction
should clearly state
Weak research motive  the problem and the
[61[20]

or unclear hypothesis.

specific question the
research aims to

answer.

Methodology &

Experiments

The methodology is
not described in
enough detail for

reproducibility.

Provide a thorough
and precise
description of your
method, including all
implementation details

and hyperparameters.

[6]

Incomplete or weak
experimental
validation (e.g., no
ablation studies, weak
baselines, small

datasets).

Conduct
comprehensive
experiments, including
ablation studies,
comparisons to
multiple strong
baselines, and
evaluation on

standard benchmark

[2]4](6]

datasets.
Inappropriate Use appropriate [6][20]
statistical analysis or statistical tests to
lack of statistics. validate your results
and report confidence
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intervals or
significance levels

where applicable.

The paper is poorly
written, difficult to

Write clearly and
concisely. Have

colleagues, especially

Clarity & Presentation those outside your [2][6][20]
understand, or has ) ) i
) immediate project,
poor language quality.
read the paper to
check for clarity.
Design tables and
figures to be easily
The data is poorly interpretable. Use
presented; figures and  captions to explain [2][6][20]
tables are confusing. what the reader
should take away from
the visualization.
) Carefully read the
The paper is out of
conference's call for
scope for the
) ) papers and author
Compliance conference or violates [8][20][21]

formatting/anonymity

rules.

guidelines before and
during the writing

process.

Mandatory Visualizations

Diagrams are essential for illustrating complex workflows and logical relationships, making the

paper easier to understand.[4]
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Caption: The lifecycle of a BMVC paper from idea conception to publication.
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Caption: The logical flow of arguments in a successful research paper.
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Caption: A robust workflow for designing and executing experiments.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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